Cas no 666734-51-6 (4-Bromo-6,7-dimethoxyquinoline)

4-Bromo-6,7-dimethoxyquinoline is a halogenated quinoline derivative characterized by its bromo and dimethoxy functional groups at the 4-, 6-, and 7-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and advanced materials. Its electron-rich quinoline core and bromine substituent enhance reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The dimethoxy groups further contribute to its solubility and stability, making it suitable for applications in medicinal chemistry and material science. High purity and well-defined structural features ensure consistent performance in synthetic workflows.

4-Bromo-6,7-dimethoxyquinoline structure

666734-51-6 structure

Product Name:4-Bromo-6,7-dimethoxyquinoline

CAS No:666734-51-6

MF:C₁₁H₁₀BrNO₂

MW:268.106602191925

MDL:MFCD08063223

CID:838784

Update Time:2025-09-26

4-Bromo-6,7-dimethoxyquinoline Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-6,7-dimethoxyquinoline
- zlchem 722
- 4-bromo-6,7-dimethoxy-quinoline
- ZLD0176
- RUVHJHVTRNXFOT-UHFFFAOYSA-N
- RP29542
- VQ10182
- AB0026153
- ST24028963
- A8974
- W7754
- AM20061798
- MDL： MFCD08063223
- Inchi： 1S/C11H10BrNO2/c1-14-10-5-7-8(12)3-4-13-9(7)6-11(10)15-2/h3-6H,1-2H3
- InChI Key： RUVHJHVTRNXFOT-UHFFFAOYSA-N
- SMILES： BrC1C=CN=C2C=C(C(=CC2=1)OC)OC

Computed Properties

Exact Mass: 266.98900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 215
Topological Polar Surface Area: 31.4

Experimental Properties

Boiling Point: 359.2°C at 760 mmHg
PSA: 31.35000
LogP: 3.01450

4-Bromo-6,7-dimethoxyquinoline Security Information

Hazard Statement： H302-H315-H319-H335
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,2-8°C

4-Bromo-6,7-dimethoxyquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TM308-50mg	4-Bromo-6,7-dimethoxyquinoline	666734-51-6	97%	50mg	106.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TM308-5g	4-Bromo-6,7-dimethoxyquinoline	666734-51-6	97%	5g	2226.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TM308-1g	4-Bromo-6,7-dimethoxyquinoline	666734-51-6	97%	1g	740.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TM308-250mg	4-Bromo-6,7-dimethoxyquinoline	666734-51-6	97%	250mg	370CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TM308-200mg	4-Bromo-6,7-dimethoxyquinoline	666734-51-6	97%	200mg	245.0CNY	2021-07-13
Chemenu	CM143294-5g	4-Bromo-6,7-dimethoxyquinoline	666734-51-6	97%	5g	$252	2021-08-05
Chemenu	CM143294-10g	4-Bromo-6,7-dimethoxyquinoline	666734-51-6	97%	10g	$379	2021-08-05
Chemenu	CM143294-25g	4-Bromo-6,7-dimethoxyquinoline	666734-51-6	97%	25g	$757	2021-08-05
abcr	AB436319-250 mg	4-Bromo-6,7-dimethoxyquinoline; .	666734-51-6		250MG	€119.90	2022-06-10
abcr	AB436319-1 g	4-Bromo-6,7-dimethoxyquinoline; .	666734-51-6		1g	€197.20	2022-06-10

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4. An ionic liquid-based synergistic extraction strategy for rare earths†

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5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

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